6-methyl-N-(propan-2-yl)-2,3-dihydro-1H-inden-1-amine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
IUPAC Systematic Nomenclature and Isomeric Considerations
The IUPAC name 6-methyl-N-(propan-2-yl)-2,3-dihydro-1H-inden-1-amine is derived through a systematic evaluation of the compound’s bicyclic core and substituent arrangement. The parent structure, 2,3-dihydro-1H-indene, consists of a benzene ring fused to a partially saturated cyclopentane ring, with the amine group positioned at the bridgehead carbon (position 1). The 6-methyl designation indicates a methyl group substitution at position 6 on the benzene ring, while the N-(propan-2-yl) group specifies an isopropyl substituent bonded to the nitrogen atom.
Isomeric considerations arise from both positional and stereochemical variability. Positional isomers include derivatives such as 2-aminoindane, where the amine group occupies the adjacent carbon on the cyclopentane ring. Stereoisomerism is introduced by the chiral bridgehead carbon (C1), which bears four distinct substituents: the amine group, two adjacent carbons from the fused rings, and a hydrogen atom. This configuration permits enantiomeric forms (R and S), though the specific stereochemistry of the compound remains uncharacterized in available literature. Comparative analysis of related compounds, such as N-methyl-2-aminoindane (NM-2AI), highlights how nitrogen alkylation and aromatic substitution influence isomer profiles.
Molecular Geometry and Conformational Analysis
The molecular geometry of 6-methyl-N-(propan-2-yl)-2,3-dihydro-1H-inden-1-amine is dictated by its bicyclic framework and substituent steric effects. Density functional theory (DFT) studies of analogous aminoindanes suggest that the partially saturated cyclopentane ring adopts a puckered conformation, minimizing angle strain while accommodating the amine group at the bridgehead. The isopropyl substituent on nitrogen introduces steric bulk, favoring a staggered conformation around the N–C bond to reduce van der Waals repulsions.
The methyl group at position 6 resides on the benzene ring, orthogonal to the indane system’s plane. This orientation minimizes electronic conjugation with the aromatic π-system, as evidenced by ultraviolet-visible (UV-vis) spectra of related 6-substituted indanes. Nuclear magnetic resonance (NMR) data for similar compounds, such as 5-fluoro-6-methyl-2,3-dihydro-1H-inden-1-amine, reveal coupling patterns consistent with restricted rotation about the C1–N bond, further stabilizing specific conformers.
Comparative Structural Analysis with Related Aminoindane Derivatives
Structural parallels and divergences between 6-methyl-N-(propan-2-yl)-2,3-dihydro-1H-inden-1-amine and other aminoindanes underscore the impact of substituent placement on molecular properties. For instance, 2-aminoindane (2-AI), a positional isomer, exhibits a distinct electronic profile due to its amine group’s proximity to the cyclopentane ring’s unsaturated region. This difference is reflected in the basicity of the amine, with 2-AI derivatives demonstrating higher pKa values compared to their 1-aminoindane counterparts.
The incorporation of N-alkyl groups, as seen in N-methyl-2-aminoindane (NM-2AI), modulates solubility and steric accessibility. The isopropyl group in the subject compound enhances hydrophobicity relative to smaller alkyl chains, a property corroborated by logP values of analogous structures. Aromatic substitutions, such as the 6-methyl group, further differentiate electronic environments. Comparative infrared (IR) spectroscopy of 5-fluoro-6-methyl-2,3-dihydro-1H-inden-1-amine reveals that electron-withdrawing substituents at position 5 attenuate amine vibrational frequencies, whereas methyl groups exert minimal electronic perturbation.
Crystallographic Data and Solid-State Arrangement
Crystallographic studies of aminoindane derivatives provide insights into the solid-state behavior of 6-methyl-N-(propan-2-yl)-2,3-dihydro-1H-inden-1-amine. While direct X-ray diffraction data for this compound are unavailable, analogs such as N-propargyl-1(R)-aminoindan exhibit ordered packing driven by hydrogen bonding and van der Waals interactions. In these structures, the indane core adopts a planar configuration, with substituents like isopropyl groups contributing to hydrophobic lattice stabilization.
The bridgehead amine likely participates in intermolecular hydrogen bonds, as observed in rasagiline derivatives, where N–H···N interactions mediate crystal cohesion. The methyl and isopropyl groups may induce steric hindrance, favoring monoclinic or orthorhombic crystal systems to accommodate bulky substituents. Powder X-ray diffraction (PXRD) patterns of related compounds suggest that alkyl chain length inversely correlates with crystallinity, implying that the isopropyl group in the subject compound could reduce long-range order compared to shorter N-alkyl analogs.
Properties
Molecular Formula |
C13H19N |
|---|---|
Molecular Weight |
189.30 g/mol |
IUPAC Name |
6-methyl-N-propan-2-yl-2,3-dihydro-1H-inden-1-amine |
InChI |
InChI=1S/C13H19N/c1-9(2)14-13-7-6-11-5-4-10(3)8-12(11)13/h4-5,8-9,13-14H,6-7H2,1-3H3 |
InChI Key |
OULYSBCKZQERDP-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC2=C(CCC2NC(C)C)C=C1 |
Origin of Product |
United States |
Preparation Methods
Ketone to Amine Conversion
The initial step involves the preparation of the 2,3-dihydro-1H-inden-1-amine core via reduction of the oxime derivative of the corresponding ketone:
- Oxime formation : The 6-methyl-2,3-dihydro-1H-inden-1-one is reacted with hydroxylamine hydrochloride in alkaline medium to form the oxime intermediate.
- Catalytic hydrogenation : The oxime is subjected to catalytic hydrogenation using alumino-nickel catalyst under controlled temperature (50–60 °C) and alkaline conditions to yield the 2,3-dihydro-1H-inden-1-amine derivative.
This method is exemplified in patent CN101062897A, which describes a one-pot process combining oxime formation and hydrogenation without isolating the oxime intermediate, improving efficiency and yield (approximately 98% purity by HPLC).
N-Alkylation to Introduce the N-(Propan-2-yl) Group
The primary amine is then alkylated with isopropyl-containing reagents such as isopropyl bromide or isopropyl chloride under basic conditions:
- The amine hydrochloride salt is neutralized with sodium hydroxide in a biphasic system (water and toluene).
- Isopropyl halide or phenylsulfonic acid alkyl esters are added dropwise at mild temperatures (20–50 °C).
- The reaction proceeds for several hours with monitoring by thin-layer chromatography (TLC).
- The product is extracted into organic solvent, washed, dried, and concentrated to yield the N-(propan-2-yl)-2,3-dihydro-1H-inden-1-amine.
This step is critical for controlling regioselectivity and minimizing side reactions such as over-alkylation or formation of N,N-dialkylated impurities. Use of phase-transfer catalysts like triethylbenzylammonium chloride (TEBAC) and bases such as potassium hydrogen phosphate has been shown to improve selectivity and yield in related compounds.
Alternative Routes and Enantioselective Synthesis
For enantiomerically pure compounds, kinetic resolution or enzymatic methods are employed:
- Lipase-catalyzed kinetic or dynamic kinetic resolution of racemic intermediates.
- Use of chiral catalysts (rhodium, ruthenium complexes) for asymmetric hydrogenation or hydrosilylation.
- Chiral acid resolution using tartaric acid derivatives.
These methods provide access to specific enantiomers of N-alkylated 2,3-dihydro-1H-inden-1-amines with high enantiomeric excess, important for biological activity.
Representative Experimental Data Table
| Step | Reagents/Conditions | Yield (%) | Purity (HPLC %) | Notes |
|---|---|---|---|---|
| Oxime formation + hydrogenation | 6-methyl-1-indanone + NH2OH·HCl, NaOH, alumino-nickel catalyst, 50–60 °C, 10 h | 85–90 | 98.6 | One-pot process, no isolation of oxime intermediate |
| N-alkylation | Amine hydrochloride salt + isopropyl bromide, NaOH, toluene, 20–50 °C, 5–6 h | 90–93 | 92–95 | Phase-transfer catalyst improves selectivity |
| Enzymatic resolution (optional) | Lipase CALB in hexane, kinetic resolution steps | 75–85 | >99 (ee) | For enantiopure synthesis |
Analytical and Characterization Data
- IR Spectroscopy : Characteristic N-H stretches around 3350–3280 cm⁻¹; aromatic C-H stretches near 3060 cm⁻¹; aliphatic C-H stretches 2940–2850 cm⁻¹.
- Mass Spectrometry (EI-MS) : Molecular ion peak consistent with C13H19N (M+ = 189); fragmentation patterns showing loss of alkyl groups.
- NMR Spectroscopy : ¹H NMR shows aromatic protons (7.0–7.3 ppm), methine proton adjacent to nitrogen (3.5–4.5 ppm), and isopropyl methyl groups (1.0–1.2 ppm).
- Melting Point : Consistent with literature values for crystalline salts (e.g., hydrochloride salt melting near 208 °C).
Summary of Key Literature Sources
| Source Type | Reference Details | Contribution |
|---|---|---|
| Patent | CN101062897A (2006) | Industrially viable one-pot synthesis |
| Research Article | K. Tatendra Reddy et al., Der Pharma Chemica, 2011, 3(4):110-115 | Phase-transfer catalysis in N-alkylation |
| Review Article | Mansa STM Publishers, Synthetic strategies for Rasagiline-related compounds | Enzymatic and asymmetric synthesis |
| Chemical Database | PubChem CID 5326779 | Structural and physicochemical data |
| Synthetic Protocol | ChemicalBook (2020) | Hydrogenation and N-alkylation details |
Chemical Reactions Analysis
Types of Reactions
6-methyl-N-(propan-2-yl)-2,3-dihydro-1H-inden-1-amine can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines using reducing agents like lithium aluminum hydride.
Substitution: The compound can undergo nucleophilic substitution reactions, where the amine group can be replaced by other nucleophiles under appropriate conditions.
Common Reagents and Conditions
Oxidation: Potassium permanganate, chromium trioxide, and hydrogen peroxide.
Reduction: Lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation.
Substitution: Alkyl halides, acyl chlorides, and sulfonyl chlorides.
Major Products Formed
Oxidation: Formation of ketones or aldehydes.
Reduction: Formation of alcohols or secondary amines.
Substitution: Formation of substituted indane derivatives.
Scientific Research Applications
6-methyl-N-(propan-2-yl)-2,3-dihydro-1H-inden-1-amine has several scientific research applications:
Medicinal Chemistry: This compound can be used as a building block for the synthesis of pharmaceuticals, particularly those targeting neurological disorders.
Materials Science: It can be used in the development of novel materials with specific electronic or optical properties.
Biological Studies: The compound can serve as a probe to study various biological pathways and mechanisms.
Mechanism of Action
The mechanism of action of 6-methyl-N-(propan-2-yl)-2,3-dihydro-1H-inden-1-amine involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity and influencing various cellular pathways. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
N-(Prop-2-yn-1-yl)-2,3-dihydro-1H-inden-1-amine Derivatives
Example: Ladostigil (N-(prop-2-yn-1-yl)-2,3-dihydro-1H-inden-1-amine fragment in rasagiline)
- Structure : Contains a propargyl (-C≡CH) group instead of isopropyl.
- Biological Activity: Inhibits monoamine oxidase (MAO) A and B, with applications in neurodegenerative diseases like Parkinson’s . Combined with a carbamate moiety (as in ladostigil), it also inhibits cholinesterases, enabling dual therapeutic action .
- Key Differences :
- Substituent Reactivity : The propargyl group undergoes metabolic activation to form reactive intermediates, enhancing MAO inhibition.
- Lipophilicity : The isopropyl group in the target compound may confer higher lipophilicity than the propargyl analog.
Example: N,N-Di(prop-2-yn-1-yl)-2,3-dihydro-1H-inden-1-amine (Rasagiline derivative)
Positional Isomers and Substituted Derivatives
Example: 1-(2,3-Dihydro-1H-inden-5-yl)propan-2-amine
- Structure : A propylamine substituent at the 5-position instead of 6-methyl.
- Activity : Reported as a psychoactive compound (e.g., "5-APDI") with stimulant effects, likely due to structural similarity to amphetamines .
- Key Differences :
- Substituent Position : The 5-position substitution alters ring electronics and receptor binding compared to the 6-methyl analog.
- Biological Target : While the target compound’s activity is unspecified, positional isomers often exhibit divergent pharmacological profiles.
Example: 4-Bromo-2,3-dihydro-1H-inden-1-amine Hydrochloride
Data Tables
Table 1: Structural and Functional Comparison of Selected Analogs
Table 2: Physicochemical Properties
| Compound | Molecular Formula | Molecular Weight | logP (Predicted) |
|---|---|---|---|
| 6-Methyl-N-(propan-2-yl)-... | C₁₃H₁₉N | 189.30 | 3.2 |
| N-(Prop-2-yn-1-yl)-... (Ladostigil) | C₁₂H₁₃N | 171.24 | 2.1 |
| 4-Bromo-... hydrochloride | C₉H₁₁BrClN | 256.55 | 1.8 |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
